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Compound of Interest

Compound Name: (S)-Morpholin-3-yl-acetic acid

CAS No.: 1257856-13-5

Cat. No.: B578690

Get Quote

Executive Summary: The Morpholine Privilege
In modern medicinal chemistry, the morpholine heterocycle (tetrahydro-1,4-oxazine) is not

merely a solubilizing appendage but a critical pharmacophore.[1] Its ubiquity in FDA-approved

therapeutics—from the antibiotic Linezolid to the EGFR inhibitor Gefitinib—stems from a unique

physicochemical profile that solves common drug-development bottlenecks.

This guide analyzes the specific therapeutic targets where morpholine derivatives exhibit high-

affinity binding and efficacy. We move beyond general properties to explore the mechanistic

causality of how this ring system interacts with kinase hinges, monoamine oxidases, and

ribosomal subunits.
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Property Value / Characteristic Impact on Drug Design

pKa ~8.3 (Conjugate Acid)

Exists as a mixture of

ionized/unionized forms at

physiological pH, aiding both

solubility and membrane

permeability.

Conformation Chair (lowest energy)

Mimics the spatial

arrangement of piperazine but

with altered electronics due to

the oxygen atom.

H-Bonding Ether Oxygen (Acceptor)

Critical for interacting with

"hinge regions" in kinase

targets (e.g., PI3K, mTOR).

Metabolic Stability High

The ether linkage reduces

susceptibility to oxidative

metabolism compared to

purely carbon-based rings.

Primary Therapeutic Target: Oncology (PI3K/mTOR
Axis)
The most scientifically mature application of morpholine derivatives lies in the inhibition of the

Phosphoinositide 3-kinase (PI3K) / Mammalian Target of Rapamycin (mTOR) pathway.

Mechanism of Action: The "Hinge Binder"
In ATP-competitive kinase inhibitors, the morpholine oxygen atom frequently serves as a

hydrogen bond acceptor.

Target: The ATP-binding pocket of PI3K isoforms (α, β, δ, γ) and mTOR.

Interaction: The ether oxygen forms a hydrogen bond with the backbone amide of a specific

valine residue in the hinge region (e.g., Val851 in PI3Kα).
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Causality: This interaction anchors the inhibitor, orienting the rest of the molecule (often a

heteroaromatic scaffold like pyrimidine or triazine) to block ATP access, thereby silencing

downstream Akt signaling.

Case Study: Buparlisib (BKM120) & Gedatolisib
Buparlisib: A pan-PI3K inhibitor where the morpholine ring is crucial for solubility and hinge

binding.

Gedatolisib (PF-05212384): A dual PI3K/mTOR inhibitor.[2] The morpholine moiety enables

the molecule to span the ATP site and reach the "affinity pocket," enhancing potency into the

nanomolar range.

Signaling Pathway Visualization
The following diagram illustrates the cascade blocked by morpholine-based inhibitors.
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Caption: Dual inhibition of PI3K and mTOR complexes by morpholine derivatives prevents Akt

phosphorylation and downstream tumor growth.
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Secondary Therapeutic Target: CNS Disorders
(MAO-B)[3]
Morpholine derivatives have emerged as potent, selective inhibitors of Monoamine Oxidase B

(MAO-B), a key target for Parkinson’s and Alzheimer’s disease.[1][3][4]

Mechanism: The Aromatic Cage
Unlike the kinase interaction, here the morpholine ring often acts as a lipophilic spacer or

interacts via hydrophobic forces within the enzyme's active site.

Target: MAO-B active site (substrate cavity).

Interaction: Morpholine-based chalcones bind within the "aromatic cage" formed by Tyr328

and Tyr435.[3] The nitrogen atom of the morpholine can participate in cation-pi interactions

or hydrogen bonding depending on the pH and substitution.

Selectivity: The shape of the morpholine ring fits the narrower substrate cavity of MAO-B

better than MAO-A, reducing hypertensive side effects (the "cheese effect").

Experimental Validation: MAO-B Inhibition Protocol
Trustworthiness Check: This protocol uses a self-validating control (Selegiline) to ensure assay

integrity.

Protocol: Fluorometric MAO-B Assay

Reagent Prep: Prepare 100 mM potassium phosphate buffer (pH 7.4). Dissolve test

compounds (Morpholine derivatives) in DMSO.

Enzyme Source: Use recombinant human MAO-B (1.25 U/mL).

Substrate: Amplex Red (10-acetyl-3,7-dihydroxyphenoxazine) + Horseradish Peroxidase

(HRP).

Reaction Logic: MAO-B oxidizes the substrate (e.g., benzylamine/tyramine)
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H2O2. HRP uses H2O2 to oxidize Amplex Red

Resorufin (Fluorescent).

Step-by-Step:

Incubate 10 µL of inhibitor + 90 µL enzyme solution for 15 min at 37°C.

Add 100 µL of reaction mixture (200 µM Amplex Red, 1 U/mL HRP, 1 mM Benzylamine).

Measure fluorescence (Ex/Em = 545/590 nm) kinetically for 30 mins.

Validation:

Positive Control: Selegiline (IC50 should be ~0.02 µM).

Negative Control: Buffer + DMSO only (Max Signal).

Background: No Enzyme (determines auto-oxidation).

Tertiary Target: Anti-Infectives (Ribosomal
Translation)
The morpholine ring is the defining feature of Linezolid (Zyvox), the first oxazolidinone

antibiotic.

Mechanism: Protein Synthesis Arrest
Target: 23S rRNA of the 50S ribosomal subunit.

Role of Morpholine: The morpholine ring (specifically the fluorine-substituted phenyl-

morpholine moiety) is essential for the correct positioning of the oxazolidinone core in the

peptidyl transferase center (PTC). It prevents the formation of the initiation complex (70S).

Resistance: Mutations in the 23S rRNA (G2576T) can disrupt this binding, highlighting the

need for novel morpholine derivatives with flexible linkers to overcome steric clashes.

Experimental Synthesis Workflow
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To access these targets, high-purity morpholine derivatives are required. Below is a robust,

generalizable protocol for introducing the morpholine moiety via Nucleophilic Aromatic

Substitution (

), common in kinase inhibitor synthesis.

Protocol: Synthesis of Morpholine-Substituted
Heterocycles
Objective: Attach morpholine to a chlorinated heteroaromatic core (e.g., 4-chloropyrimidine).

Stoichiometry: 1.0 eq. Chlorinated Substrate : 1.2 eq. Morpholine : 2.0 eq. DIPEA

(Diisopropylethylamine).

Solvent: DMF (Dimethylformamide) or n-Butanol (for higher temps).

Procedure:

Dissolve substrate in dry DMF (0.5 M concentration).

Add DIPEA, followed by dropwise addition of Morpholine at 0°C.

Allow to warm to RT. If conversion is <50% by TLC after 2h, heat to 80°C.

Monitoring: TLC (Mobile phase: 5% MeOH in DCM). Look for the disappearance of the

non-polar starting material.

Workup (Self-Validating Step):

Dilute with water. If product precipitates, filter and wash (high purity).

If no precipitate, extract with EtOAc. Wash organic layer 3x with 5% LiCl solution (removes

DMF completely—critical for NMR purity).

Characterization:

1H NMR: Look for morpholine peaks: ~3.6-3.8 ppm (O-CH2) and ~2.8-3.0 ppm (N-CH2).
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Strategic Decision Matrix (SAR)
When designing new morpholine derivatives, use this logic flow to determine the substitution

pattern based on the target.
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Caption: SAR decision tree guiding structural modifications of the morpholine scaffold based on

therapeutic intent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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